Cas no 910451-92-2 (7-oxo-1alpha,2alpha,3beta,4beta,15alpha-pentahydroxy-5beta,11-diacetoxyl-beta-dihydroagrofuran)

7-oxo-1alpha,2alpha,3beta,4beta,15alpha-pentahydroxy-5beta,11-diacetoxyl-beta-dihydroagrofuran Properties

Names and Identifiers

• 7-oxo-1alpha,2alpha,3beta,4beta,15alpha-pentahydroxy-5beta,11-diacetoxyl-beta-dihydroagrofuran
• austronine
• [(1S,3R,15S,18S,19R,20R,21S,24R,25R,26S)-25-(acetyloxy)-19,20,26-trihydroxy-3,15,26-trimethyl-6,16,23-trioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.0¹,²¹.0³,²⁴.0⁷,¹²]hexacosa-7,9,11-trien-21-yl]methyl acetate

• InChIKey： PTEWEUOVIMGMBH-UHFFFAOYSA-N
• Inchi： InChI=1S/C30H37NO13/c1-14-8-9-18-17(7-6-10-31-18)26(38)41-12-27(4)20-19(34)11-29(13-40-15(2)32)22(36)21(35)24(43-25(14)37)28(5,39)30(29,44-27)23(20)42-16(3)33/h6-7,10,14,20-24,35-36,39H,8-9,11-13H2,1-5H3
• SMILES： CC1CCc2ncccc2C(=O)OCC2(C)OC34C(OC(C)=O)C2C(=O)CC3(COC(C)=O)C(O)C(O)C(OC1=O)C4(C)O |TLB:19:18:27.24.26:16.14|

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 44
• XLogP3: -1.534

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Plenckia populnea